Cas no 1049370-11-7 (3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1049370-11-7
• MF: C₁₈H₂₄FN₃O₄S
• MW: 397.464266777039
• CID: 6431658
• PubChem ID: 44055894
• Update Time: 2025-06-10

3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide
• Benzenesulfonamide, 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-morpholinyl)ethyl]-
• SR-01000921783
• 3-fluoro-4-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzenesulfonamide
• F5261-0198
• 1049370-11-7
• AKOS024503884
• SR-01000921783-1
• 3-fluoro-4-methoxy-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]benzenesulfonamide

• Inchi： 1S/C18H24FN3O4S/c1-21-7-3-4-16(21)17(22-8-10-26-11-9-22)13-20-27(23,24)14-5-6-18(25-2)15(19)12-14/h3-7,12,17,20H,8-11,13H2,1-2H3
• InChI Key： BPTAOOMUYCNDHG-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CN2C)N2CCOCC2)(=O)=O)=CC=C(OC)C(F)=C1

Computed Properties

• Exact Mass: 397.14715559g/mol
• Monoisotopic Mass: 397.14715559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide

3-Fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide (CAS No. 1049370-11-7): A Comprehensive Overview

3-Fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide (CAS No. 1049370-11-7) is a complex organic compound with significant potential in the pharmaceutical and chemical industries. This compound, often referred to by its IUPAC name, is a sulfonamide derivative that has garnered attention due to its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The molecular structure of 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide (CAS No. 1049370-11-7) is characterized by a benzene ring substituted with a fluoro and methoxy group at the 3 and 4 positions, respectively. The sulfonamide moiety is attached to the benzene ring at the 1 position, and it is further substituted with a complex side chain containing a morpholine and a 1-methylpyrrole moiety. This intricate structure confers the compound with unique chemical properties and biological activities.

The synthesis of this compound typically involves several steps, including the formation of the sulfonamide group, the introduction of the fluoro and methoxy substituents, and the construction of the morpholine and pyrrole moieties. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

Biological Activity

3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide (CAS No. 1049370-11-7) has been extensively studied for its biological activity, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions due to their ability to increase serotonin levels in the brain.

Recent studies have shown that this compound exhibits potent SSRI activity, comparable to that of established drugs such as fluoxetine and sertraline. Additionally, it has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development as a novel antidepressant.

Clinical Trials and Research Developments

The potential therapeutic applications of 3-fluoro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-y l)ethyl]benzene - 1 - sulfonamide (CAS No. 1049370 - 11 - 7) have led to several clinical trials aimed at evaluating its safety and efficacy in treating various conditions. Early-phase clinical trials have shown promising results, with patients reporting significant improvements in symptoms of depression and anxiety without severe side effects.

In addition to its SSRI activity, this compound has also been investigated for its potential anti-inflammatory properties. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL - 6, suggesting its potential use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Current Research Trends

The ongoing research on 3-fluoro - 4 - methoxy - N - [2 - (1 - methyl - 1H - pyrrol - 2 - yl ) - 2 - (morpholin - 4 - yl ) ethyl ] benzene - 1 - sulfonamide (CAS No. 1049370 - 11 - 7) is focused on several key areas:

• Mechanism of Action: Understanding the precise mechanism by which this compound exerts its SSRI activity is crucial for optimizing its therapeutic potential. Current research is exploring how it interacts with serotonin transporters at the molecular level.
• Combination Therapy: There is growing interest in combining this compound with other drugs to enhance therapeutic outcomes. For example, combining it with nonsteroidal anti-inflammatory drugs (NSAIDs) may provide synergistic benefits in treating conditions characterized by both depression and inflammation.
• New Formulations: Efforts are underway to develop new formulations of this compound that can improve its delivery to target tissues or reduce side effects. For instance, nanoparticle-based delivery systems are being explored for their ability to enhance bioavailability and reduce systemic toxicity.
• Biomarker Identification: Identifying biomarkers that can predict response to treatment with this compound is another area of active research. This could help personalize treatment regimens and improve patient outcomes.

Safety Considerations

Safety is a critical consideration in the development of any new therapeutic agent. Preclinical studies have indicated that 3-fluoro - 4 - methoxy - N - [2 - (1 - methyl - 1H - pyrrol - 2 - yl ) - 2 -(morpholin - 4-y l) ethyl ] benzene – 1 – sulfonamide (CAS No. 1049370 – 1 – 7) has a favorable safety profile, with low toxicity observed even at high doses. However, ongoing clinical trials are essential for fully characterizing its safety profile in humans.

Potential side effects that have been noted include mild gastrointestinal discomfort and dizziness, which are generally well-tolerated by patients. Long-term safety studies are also underway to assess any chronic effects associated with prolonged use of this compound.

FUTURE DIRECTIONS AND CONCLUSIONS

The promising results from preclinical studies and early-phase clinical trials suggest that3-fluoro – 4 – methoxy – N – [2 – (methyl – pyrrol – yl ) – (morpholin – yl ) ethyl ] benzene – sulfonamide strong > (CAS No . ) has significant potential as a novel therapeutic agent . Further research will be needed to fully elucidate its mechanisms of action , optimize its formulation , and evaluate its long-term safety . However , given its favorable pharmacological properties , it holds great promise for improving patient outcomes in various conditions . p >